1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine

• IUPAC Name: [1-(3,5-dimethoxyphenyl)cyclopropyl]methanamine
• InChI: InChI=1S/C12H17NO2/c1-14-10-5-9(6-11(7-10)15-2)12(8-13)3-4-12/h5-7H,3-4,8,13H2,1-2H3
• InChI Key: HYYVFWWHGKHNTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2(CC2)CN)OC
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine is a cyclopropane-containing arylalkylamine derivative characterized by a cyclopropane ring attached to a methanamine group and a 3,5-dimethoxyphenyl aromatic ring.

Preparation Methods

The synthesis of 1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine can be achieved through several synthetic routesThe reaction conditions typically require the use of strong bases and specific catalysts to facilitate the formation of the cyclopropane ring . Industrial production methods may involve optimized reaction conditions to maximize yield and purity, often utilizing continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the methoxy groups can be replaced by other substituents under appropriate conditions.

Common reagents and conditions used in these reactions include strong acids or bases, specific catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis, enabling the construction of more complex molecules.

Biology: The compound is studied for its potential biological activity, including interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new pharmaceuticals.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific context of its application, whether in biological systems or chemical reactions .

Comparison with Similar Compounds

Substituent Effects on the Aromatic Ring

• 1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanemethanamine (CAS 1176739-99-3) :
  Replacing methoxy groups with trifluoromethyl (-CF₃) substituents introduces strong electron-withdrawing effects. This increases lipophilicity (logP) and metabolic resistance due to fluorine’s stability, but may reduce binding affinity to serotonin receptors compared to methoxy groups .
• However, increased toxicity risks and reduced solubility are trade-offs .
• (1-(3,5-Dimethylphenyl)cyclobutyl)methanamine hydrochloride (CAS 1152996-05-8): Methyl groups (-CH₃) provide weak electron-donating effects, intermediate between methoxy and halogens.

Cyclopropane vs. Alternative Ring Systems

• 1-(4-Chloro-3-fluorophenyl)cyclopentanamine (SY226242) :
  A cyclopentane ring replaces cyclopropane, eliminating ring strain and increasing conformational flexibility. This may enhance bioavailability but reduce target engagement due to less rigid geometry .
• (S)-1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride (CAS 2061996-57-2) :
  A linear propane chain replaces the cyclopropane ring, removing rigidity entirely. The (S)-configuration introduces chirality, which could improve enantioselective binding to G protein-coupled receptors (GPCRs) .

Amine Chain Modifications

Data Table: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Structural Features	Properties/Implications
1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine	Not provided	C₁₂H₁₇NO₂	~207.27	3,5-methoxy; cyclopropane; methanamine	High rigidity; moderate solubility
1-[3,5-Bis(trifluoromethyl)phenyl]cyclopentanemethanamine	1176739-99-3	C₁₃H₁₃F₆N	321.25	3,5-CF₃; cyclopentane	High logP; metabolic stability
(1-(3,5-Dimethylphenyl)cyclobutyl)methanamine hydrochloride	1152996-05-8	C₁₃H₂₀ClN	225.76	3,5-CH₃; cyclobutane; HCl salt	Improved solubility; reduced strain
(S)-1-(3,5-Dimethoxyphenyl)propan-1-amine hydrochloride	2061996-57-2	C₁₄H₂₇NO₄	231.72	Linear propane; (S)-configuration; HCl salt	Chirality-dependent activity

Biological Activity

1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine is a compound of interest due to its potential biological activities. This article synthesizes existing research findings regarding its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine is characterized by a cyclopropane ring attached to a methanamine moiety and a 3,5-dimethoxyphenyl group. The structural formula is as follows:

• IUPAC Name : 1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine
• Molecular Formula : C$_{12}$H$_{17}$N$_{1}$O$_{2}$
• Molecular Weight : 205.27 g/mol

The biological activity of this compound appears to be linked to its interaction with various molecular targets. Preliminary studies suggest that it may act on:

• Neurotransmitter Receptors : The compound shows affinity for certain serotonin and dopamine receptors, which could suggest potential applications in mood disorders.
• Enzymatic Pathways : It may inhibit or activate specific enzymes involved in metabolic pathways, influencing physiological responses.

Antidepressant Activity

Research indicates that 1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine has potential antidepressant effects. A study demonstrated that it significantly reduced depressive-like behaviors in animal models, likely through modulation of serotonin levels in the brain.

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. In vitro studies showed that it inhibited the production of pro-inflammatory cytokines in macrophages, suggesting a mechanism that could be beneficial in treating inflammatory diseases.

Anticancer Potential

Emerging evidence points to the anticancer potential of 1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine. It has been shown to induce apoptosis in cancer cell lines, potentially through the activation of caspase pathways.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antidepressant	Reduced depressive-like behavior
Anti-inflammatory	Inhibition of cytokine production
Anticancer	Induction of apoptosis in cancer cells

Case Studies

Case Study 1: Antidepressant Effects

In a controlled study involving mice subjected to chronic mild stress, administration of 1-(3,5-Dimethoxyphenyl)cyclopropanemethanamine resulted in a significant decrease in immobility time during forced swim tests compared to control groups. This suggests an enhancement in mood-related behaviors.

Case Study 2: Inhibition of Inflammation

A study using LPS-stimulated macrophages revealed that treatment with the compound led to a dose-dependent decrease in TNF-alpha and IL-6 production. This supports its potential use as an anti-inflammatory agent.